Cas no 2172476-43-4 (1-N-methyl3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amidocyclopropane-1-carboxylic acid)

• Product Name: 1-N-methyl3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amidocyclopropane-1-carboxylic acid
• CAS No: 2172476-43-4
• MF: C₂₅H₂₂N₂O₆
• MW: 446.451986789703
• CID: 6417181
• PubChem ID: 165606438
• Update Time: 2025-05-25

1-N-methyl3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amidocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-N-methyl3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amidocyclopropane-1-carboxylic acid
• EN300-1559864
• 1-[N-methyl3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-amido]cyclopropane-1-carboxylic acid
• 2172476-43-4

• Inchi： 1S/C25H22N2O6/c1-27(25(11-12-25)23(29)30)22(28)21-20(10-13-32-21)26-24(31)33-14-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-10,13,19H,11-12,14H2,1H3,(H,26,31)(H,29,30)
• InChI Key： ANFSBDXNLHKNHB-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)N(C(C1=C(C=CO1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C)=O

Computed Properties

• Exact Mass: 446.14778643g/mol
• Monoisotopic Mass: 446.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 109Ų

Additional information on 1-N-methyl3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amidocyclopropane-1-carboxylic acid

Comprehensive Overview of 1-N-methyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amidocyclopropane-1-carboxylic acid (CAS No. 2172476-43-4)

The compound 1-N-methyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amidocyclopropane-1-carboxylic acid (CAS No. 2172476-43-4) is a highly specialized chemical entity with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a furan-2-amido moiety and a cyclopropane-1-carboxylic acid backbone, makes it a valuable intermediate in the development of novel therapeutic agents. Researchers are increasingly interested in this compound due to its potential role in modulating biological pathways, particularly in the context of peptide synthesis and drug discovery.

One of the most notable features of this compound is its Fmoc-protected amino group (derived from 9H-fluoren-9-ylmethoxycarbonyl), which is widely used in solid-phase peptide synthesis (SPPS). The Fmoc group offers excellent stability under basic conditions and can be selectively removed under mild conditions, making it indispensable for constructing complex peptides. This attribute aligns with the growing demand for precision medicine and customized therapeutics, topics that dominate current discussions in biomedical research.

In addition to its role in peptide chemistry, 1-N-methyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amidocyclopropane-1-carboxylic acid has garnered attention for its potential applications in small-molecule drug development. The cyclopropane ring in its structure is known to enhance metabolic stability and bioavailability, two critical factors in modern drug design. This aligns with the industry's focus on improving ADME properties (Absorption, Distribution, Metabolism, and Excretion) of candidate molecules, a frequently searched topic among pharmaceutical professionals.

The synthesis of this compound involves sophisticated organic transformations, including amidation and carboxylation reactions, which are often optimized for high yield and purity. Given the rising interest in green chemistry and sustainable synthesis, researchers are exploring eco-friendly protocols to produce such intermediates. This trend reflects broader societal concerns about environmental impact, a topic frequently queried in academic and industrial forums.

From a commercial perspective, CAS No. 2172476-43-4 is primarily supplied to research institutions and pharmaceutical companies engaged in high-throughput screening and medicinal chemistry. Its niche applications make it a subject of interest for patent filings and proprietary research, particularly in areas like kinase inhibitors and GPCR-targeted therapies. These keywords are highly relevant in search engine queries, as they represent cutting-edge avenues in drug development.

Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC, ensuring compliance with stringent quality standards. The emphasis on analytical validation resonates with regulatory requirements in the pharmaceutical industry, another hot topic among professionals seeking compliance with ICH guidelines and GMP standards.

In summary, 1-N-methyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-amidocyclopropane-1-carboxylic acid represents a convergence of innovative chemistry and practical applications. Its relevance to peptide therapeutics, small-molecule drugs, and sustainable synthesis positions it as a compound of enduring interest in the scientific community. As research continues to uncover its full potential, this molecule is likely to remain a focal point in discussions about the future of biomedical innovation.